Cas no 1806802-33-4 (3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1806802-33-4
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 4849180
• Update Time: 2025-05-24

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine
• 1-[2-(difluoromethyl)-5-methylpyridin-3-yl]methanamine

• Inchi： 1S/C8H10F2N2/c1-5-2-6(3-11)7(8(9)10)12-4-5/h2,4,8H,3,11H2,1H3
• InChI Key： FLWVBGCGJZZABR-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine

Recent Advances in the Study of 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine (CAS: 1806802-33-4)

3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine (CAS: 1806802-33-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the difluoromethyl and aminomethyl functional groups, make it a valuable building block for drug discovery. Recent publications have demonstrated its utility in the development of kinase inhibitors and other small-molecule therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine as a key intermediate in the synthesis of potent EGFR inhibitors, showcasing its role in targeting cancer-related pathways.

In addition to its synthetic applications, the biological activity of 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine has been explored in various contexts. A recent preclinical study investigated its potential as a modulator of inflammatory responses, revealing promising anti-inflammatory effects in animal models. These findings suggest that the compound may have broader therapeutic applications beyond its current use in oncology.

From a chemical perspective, the stability and reactivity of 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine have been subjects of ongoing research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its behavior under different conditions. These studies have provided valuable insights into the compound's suitability for large-scale synthesis and its compatibility with various reaction conditions.

Looking ahead, the potential of 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine in drug development appears promising. Researchers are actively exploring its incorporation into next-generation therapeutics, particularly in areas such as targeted cancer therapies and immunomodulation. Continued investigation into its pharmacokinetic and pharmacodynamic properties will be essential to fully realize its therapeutic potential.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-methylpyridine (CAS: 1806802-33-4) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery. Future studies will likely focus on optimizing its synthetic routes and expanding its therapeutic applications, further solidifying its role in the development of innovative medicines.